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Compound of Interest

Compound Name: Sardomozide
Cat. No.: B1215920
Get Quote
\ J

Executive Summary & Core Directive

Sardomozide (CGP 48664 / SAM486A) is a highly potent, specific inhibitor of S-
adenosylmethionine decarboxylase (SAMDC).[1][2] While some Safety Data Sheets (SDS) list
this compound as "Not Classified" due to a lack of toxicological testing, its biological
mechanism—inhibition of polyamine biosynthesis critical for cell proliferation—dictates that it be
handled as a Potent Pharmacological Agent.[1]

The Precautionary Principle applies: Treat Sardomozide as a potential reproductive toxin and
antineoplastic agent.[1] This guide overrides generic "Category 0" safety ratings with a risk-
based handling strategy derived from its nanomolar potency (ngcontent-ng-c1989010908=""
_nghost-ng-c3017681703="" class="inline ng-star-inserted">

).
Technical Profile & Hazard Identification
Chemical Identity

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1215920#bc-rfq
https://www.benchchem.com/product/b1215920/docs?utm_src=pdf-body#application-note-advanced-handling-protocol-for-sardomozide-sam486a-1
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.sun-shinechem.com/Details/Sardomozide/3080/149400-88-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.benchchem.com/product/b1215920/docs?utm_src=pdf-body#application-note-advanced-handling-protocol-for-sardomozide-sam486a-1
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Detail

Common Name Sardomozide

Synonyms CGP 48664, SAM486A, SAM 486A
138794-73-7 (dihydrochloride); 149400-88-4

CAS Number
(free base)

Molecular Weight 303.19 g/mol (dihydrochloride)

Target S-adenosylmethionine decarboxylase (SAMDC)
(Cell-free assay);

Potency

(T24 bladder cancer cells)

Mechanism-Based Hazard Assessment

Sardomozide functions by depleting intracellular spermine and spermidine pools.[1][3][4]
Since polyamines are essential for DNA stabilization and cell division, systemic exposure could
theoretically impact rapidly dividing tissues (bone marrow, gastrointestinal lining, developing
fetus).[1]

Critical Warning: Most commercial SDS documents default to "Not Classified" simply because
in vivo toxicity data is proprietary or incomplete.[1] Do not interpret "Not Classified" as "Safe."
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Figure 1: Mechanism of Action and derived toxicity logic.[1] Inhibition of SAMDC leads to
polyamine depletion, arresting cell growth—the basis for both its therapeutic potential and
handling risk.[1]
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Hierarchy of Controls & PPE Requirements

To mitigate risk, we employ a "Defense in Depth" strategy.[1] The primary control is engineering
(containment), followed by PPE.[1]

| : . PPE) .

Body Area Requirement Rationale

Powder is fine and easily

Respiratory N95/P100 (if outside hood) )
aerosolized.[1]
Sardomozide is often
dissolved in DMSO.[1] DMSO
o permeates nitrile in <5 mins,
Double Nitrile Gloves (0.11 ) o
Hands ) carrying the drug with it.[1]
mm min) ) )
Double gloving provides a
"buffer time" to change gloves
upon splash.[1]
Standard safety glasses are
Eyes Chemical Splash Goggles insufficient for liquid handling
of DMSO solutions.[1]
Bod Lab Coat (Buttoned, Long Prevent skin contact with
0
Y Sleeve) particulates.[1]

Engineering Controls

o Solid Handling: Must be performed in a Chemical Fume Hood or a Class Il Biological Safety
Cabinet (BSC).[1]

 Static Control: Use an anti-static gun or ionizer bar when weighing.[1] The dihydrochloride
salt can be hygroscopic and static-prone, increasing dispersion risk.[1]

Operational Protocols
Safe Weighing & Solubilization Protocol

Objective: Prepare a 10 mM stock solution in DMSO without exposure.
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Preparation:

o Calculate required volume of DMSO (Anhydrous).[1]

o Example: For 5 mg Sardomozide (MW 303.19), add 1.65 mL DMSO for 10 mM.[1]
o Place balance inside the fume hood or use a transfer vessel.[1]

Weighing:

o Tare a pre-labeled amber glass vial.[1]

o Transfer powder using a disposable spatula.[1]

o Technique Tip: Do not pour from the source bottle. The static charge can cause "dusting."

[1]

Solubilization:

[e]

Add DMSO gently down the side of the vial.[1]

o

Vortexing: Cap tightly.[1] Vortex in short bursts.

[¢]

Heat/Sonication: If suspension persists (common with salts), warm to 37°C or sonicate for
30 seconds.[1]

[¢]

Note: Aqueous solubility is lower (~3.8 mg/mL).[1][5] DMSO is preferred for stock storage.
[1]

Storage:
o Aliquot into single-use volumes (avoid freeze-thaw cycles).
o Store at -20°C.

o Desiccate: Keep the main solid stock in a desiccator; moisture degrades the salt form.[1]
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Figure 2: Safe handling workflow for solubilization and storage.

Waste Disposal[1]

¢ Solid Waste: Disposable spatulas, weigh boats, and contaminated gloves must be disposed
of in Hazardous Chemical Waste (often yellow bag/bin depending on region), not general
trash.[1]
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» Liquid Waste: Collect in a dedicated "Cytotoxic/Antineoplastic” liquid waste stream if
available; otherwise, organic solvent waste stream.[1]

» Decontamination: Wipe surfaces with 10% bleach followed by 70% ethanol.[1] The bleach
oxidizes the compound, and ethanol removes residues.[1]

Emergency Procedures

Scenario Immediate Action Secondary Action

. Do not use ethanol (increases
Wash with soap and water for

Skin Contact ] skin absorption).[1] Seek
15 mins.[1] )
medical check.[1]
Flush with eyewash for 15 Hold eyelids open. Seek
Eye Contact ] ]
mins.[1] ophthalmologist.

Cover with wet paper towel (to  Wipe up; dispose as

Spill (Solid)
prevent dust).[1] hazardous waste.[1]
o Absorb with vermiculite/pads. Clean area with bleach/ethanol
Spill (Liquid)
[1] sequence.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Sardomozide | C11H14N6 | CID 9576789 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Sardomozide | CAS 149400-88-4 | Sun-shinechem [sun-shinechem.com]

. caymanchem.com [caymanchem.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. file.medchemexpress.com [file.medchemexpress.com]

. Xcesshio.com [xcessbio.com]

°
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. medchemexpress.com [medchemexpress.com]

¢ To cite this document: BenchChem. [Application Note: Advanced Handling Protocol for
Sardomozide (SAM486A)[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215920/docs#application-note-advanced-handling-
protocol-for-sardomozide-sam486a-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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